Cas no 4756-13-2 (1,2,3-Propanetrithiol)

1,2,3-Propanetrithiol structure
1,2,3-Propanetrithiol structure
Product Name:1,2,3-Propanetrithiol
CAS No:4756-13-2
MF:C3H8S3
MW:140.290616989136
CID:329397
PubChem ID:78495
Update Time:2025-04-19

1,2,3-Propanetrithiol Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Propanetrithiol
    • propane-1,2,3-trithiol
    • 1,2,3-Trimercaptopropane
    • BRN 1732066
    • Propane, 1,2,3-trimercapto-
    • Propanetrithiol
    • YC4K8VFQ7D
    • SCHEMBL331090
    • 4-01-00-02774 (Beilstein Handbook Reference)
    • NS00045078
    • DTXSID70197198
    • MFCD00022094
    • EINECS 225-288-7
    • trithioglycerin
    • Trithiol deriv.
    • 4756-13-2
    • UWHMFGKZAYHMDJ-UHFFFAOYSA-N
    • Inchi: 1S/C3H8S3/c4-1-3(6)2-5/h3-6H,1-2H2
    • InChI Key: UWHMFGKZAYHMDJ-UHFFFAOYSA-N
    • SMILES: SC(CS)CS

Computed Properties

  • Exact Mass: 139.97894
  • Monoisotopic Mass: 139.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 25.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.163
  • Boiling Point: 250°Cat760mmHg
  • Flash Point: 111.7°C
  • Refractive Index: 1.57
  • PSA: 0

1,2,3-Propanetrithiol Related Literature

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